Cas no 1563048-52-1 (N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide)

N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide structure

1563048-52-1 structure

Product Name:N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide

CAS No:1563048-52-1

Molecular Formula:C₉H₁₈N₂O

Molecular Weight:170.252022266388

CID:5210200

PubChem ID:65392336

N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide Properties

Names and Identifiers

- Cyclohexanecarboximidamide, N-hydroxy-4,4-dimethyl-
- N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide
- InChIKey： VYVZPLAZEOJQSB-UHFFFAOYSA-N
- Inchi： 1S/C9H18N2O/c1-9(2)5-3-7(4-6-9)8(10)11-12/h7,12H,3-6H2,1-2H3,(H2,10,11)
- SMILES： C1(C(NO)=N)CCC(C)(C)CC1

N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1291420-1.0g	N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide	1563048-52-1		1g	$0.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1377181-50mg	n'-Hydroxy-4,4-dimethylcyclohexane-1-carboximidamide	1563048-52-1	95%	50mg	￥15525	2023-04-15

N'-hydroxy-4,4-dimethylcyclohexane-1-carboximidamide Related Literature

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Hiroaki Kitagishi,Fumihiko Chai,Shigeru Negi,Yukio Sugiura,Koji Kano Chem. Commun., 2015,51, 2421-2424
2. Reversibly core cross-linked polymeric micelles with pH- and reduction-sensitivities: effects of cross-linking degree on particle stability, drug release kinetics, and anti-tumor efficacy†

Tsz Chung Lai,Hyunah Cho,Glen S. Kwon Polym. Chem., 2014,5, 1650-1661
3. Rise of A-site columnar-ordered A2A′A′′B4O12 quadruple perovskites with intrinsic triple order

Dalton Trans., 2018,47, 3209-3217
4. Metabolite identification of ursolic acid in mouse plasma and urine after oral administration by ultra-high performance liquid chromatography/quadrupole time-of-flight mass spectrometry†

Xueyan Hu,Yunbing Shen,Shengnan Yang,Wei Lei,Cheng Luo,Yuanyuan Hou,Gang Bai RSC Adv., 2018,8, 6532-6539
5. Cucurbit[8]uril-stabilized charge transfer complexes with diquat driven by pH: a SERS study†

María Lorena Roldán,Santiago Sanchez-Cortes,José Vicente García-Ramos,Concepción Domingo Phys. Chem. Chem. Phys., 2012,14, 4935-4941
6. Enabling multifunctional electrocatalysts by modifying the basal plane of unifunctional 1T′-MoS2 with anchored transition metal single atoms†

Yuanyuan Wang,Mengru Wang,Zhansheng Lu,Dongwei Ma Nanoscale, 2021,13, 13390-13400
7. Fe-doped γ-Al2O3 porous hollow microspheres for enhanced oxidative desulfurization: facile fabrication and reaction mechanism†

Wentao Zhao,Xiaohai Zheng,Shijing Liang,Xiaoxiao Zheng,Lijuan Shen,Fujian Liu,Yanning Cao,Zheng Wei,Lilong Jiang Green Chem., 2018,20, 4645-4654
8. Enantioselective organocatalytic oxa-Michael addition of oximes to β-CF3-β-disubstituted nitroalkenes: efficient synthesis of β-amino-α-trifluoromethyl alcohols†

Org. Biomol. Chem., 2014,12, 1057-1060
9. The first naturally occurring aromatic isothiocyanates, rapalexins A and B, are cruciferous phytoalexins†

M. Soledade C. Pedras,Qing-An Zheng,Ravi S. Gadagi Chem. Commun., 2007, 368-370
10. First global analysis of the GSK database of small molecule crystal structures†

Leen N. Kalash,Jason C. Cole,Royston C. B. Copley,Colin M. Edge,Alexandru A. Moldovan,Ghazala Sadiq,Cheryl L. Doherty CrystEngComm, 2021,23, 5430-5442

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

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